Cas no 896287-04-0 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896287-04-0
• MF: C₂₃H₃₃N₃O₄S
• MW: 447.590824842453
• CID: 6311043
• PubChem ID: 18574917

N'-2-(cyclohex-1-en-1-yl)ethyl-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(cyclohex-1-en-1-yl)ethyl-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• 896287-04-0
• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• AKOS024661877
• F2574-0563
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• N-[2-(cyclohexen-1-yl)ethyl]-N'-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide

• Inchi： 1S/C23H33N3O4S/c1-17-10-11-18(2)21(15-17)31(29,30)26-14-6-9-20(26)16-25-23(28)22(27)24-13-12-19-7-4-3-5-8-19/h7,10-11,15,20H,3-6,8-9,12-14,16H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： XANWLDFVWRIDGE-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(N1CCCC1CNC(C(NCCC1=CCCCC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 447.21917772g/mol
• Monoisotopic Mass: 447.21917772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Comprehensive Analysis of N'-2-(cyclohex-1-en-1-yl)ethyl-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896287-04-0)

The compound N'-2-(cyclohex-1-en-1-yl)ethyl-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide, identified by its CAS No. 896287-04-0, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a cyclohexenyl moiety and a pyrrolidinylmethyl group linked via an ethanediamide bridge, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, given its unique sulfonyl and amide functionalities.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapy. N'-2-(cyclohex-1-en-1-yl)ethyl-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide aligns with this trend, as its structural attributes suggest potential interactions with proteins involved in inflammatory and metabolic disorders. This has led to increased searches for "CAS 896287-04-0 applications" and "cyclohexenyl derivatives in drug design" across scientific databases and AI-driven research platforms.

The synthesis of N'-2-(cyclohex-1-en-1-yl)ethyl-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for research purposes. Its stability under various pH conditions and solubility in organic solvents further enhance its utility in laboratory settings.

From an SEO perspective, terms like "896287-04-0 supplier" and "pyrrolidinylmethyl ethanediamide uses" are frequently queried, reflecting the compound's growing relevance in academic and industrial circles. Additionally, discussions on platforms like ResearchGate and PubMed often highlight its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with the broader interest in structure-activity relationship (SAR) studies.

Environmental and safety considerations are also paramount when handling N'-2-(cyclohex-1-en-1-yl)ethyl-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide. While it is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the increasing focus on "green chemistry" and "sustainable synthesis" in modern research.

In conclusion, CAS No. 896287-04-0 represents a promising candidate for further investigation in medicinal chemistry. Its intricate architecture and functional diversity position it as a valuable tool for exploring new therapeutic avenues. As the scientific community continues to unravel its potential, this compound is likely to remain a focal point in the search for innovative bioactive molecules.